Cas no 230308-98-2 (Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)-)

• Product Name: Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)-
• CAS No: 230308-98-2
• MF: C₂₈H₁₈N₆
• MW: 438.482724666595
• CID: 1413019
• Update Time: 2024-08-15

Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)-
• Quinoxaline, 6-(6-phenyl[2,6'-bi-1H-benzimidazol]-2'-yl)-

• Inchi： 1S/C28H18N6/c1-2-4-17(5-3-1)18-6-10-22-25(14-18)33-28(31-22)20-8-11-23-26(16-20)34-27(32-23)19-7-9-21-24(15-19)30-13-12-29-21/h1-16H,(H,31,33)(H,32,34)
• InChI Key： RXNUOPLBOXDDIT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C3NC4=CC(C5NC6=CC(C7=CC=CC=C7)=CC=C6N=5)=CC=C4N=3)=CC=2)N=CC=1

Computed Properties

• Exact Mass: 438.15954

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 791.4±70.0 °C(Predicted)
• PSA: 83.14
• pka: 10.29±0.10(Predicted)